Cas no 194655-98-6 (Methanone,bis[4-(ethylmethylamino)phenyl]-)

Methanone,bis[4-(ethylmethylamino)phenyl]- structure
194655-98-6 structure
Product Name:Methanone,bis[4-(ethylmethylamino)phenyl]-
CAS No:194655-98-6
MF:C19H24N2O
MW:296.406664848328
CID:116626
PubChem ID:10935343
Update Time:2025-04-18

Methanone,bis[4-(ethylmethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone,bis[4-(ethylmethylamino)phenyl]-
    • bis[4-[ethyl(methyl)amino]phenyl]methanone
    • 4,4'-Bis(ethylmethylamino)benzophenone
    • 4,4'-bis(methylethylamino)benzophenone
    • 4,4'-BIS(N-ETHYL-N-METHYLAMINO)BENZOPHENONE
    • Methanone,bis[4-(ethylmethylamino)phenyl]
    • Methanone, bis[4-(ethylMethylaMino)phenyl]-
    • NS00128890
    • Bis[4-(ethylmethylamino)phenyl]methanone
    • SCHEMBL82487
    • WJLVDUQVYDVHDC-UHFFFAOYSA-N
    • 4,4/'-BIS(N-ETHYL-N-METHYLAMINO)BENZOPHENONE
    • 2A63N2W5T4
    • Bis(4-(ethyl(methyl)amino)phenyl)methanone
    • DTXSID70448975
    • 194655-98-6
    • Inchi: 1S/C19H24N2O/c1-5-20(3)17-11-7-15(8-12-17)19(22)16-9-13-18(14-10-16)21(4)6-2/h7-14H,5-6H2,1-4H3
    • InChI Key: WJLVDUQVYDVHDC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)N(C)CC)C1C=CC(=CC=1)N(C)CC

Computed Properties

  • Exact Mass: 296.18900
  • Monoisotopic Mass: 296.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55000
  • LogP: 3.82980
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